Cas no 2167422-76-4 (7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride)

7-Amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride is a specialized sulfonyl fluoride derivative with applications in organic synthesis and medicinal chemistry. Its reactive sulfonyl fluoride group enables selective modifications, particularly in covalent inhibitor development and protein labeling. The benzodioxine scaffold contributes to its stability and potential bioactivity. This compound is valued for its ability to form stable covalent bonds with nucleophilic residues, making it useful in probe design and targeted drug discovery. Its structural features also allow for further functionalization, enhancing versatility in synthetic routes. Proper handling is required due to the reactivity of the sulfonyl fluoride moiety.
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride structure
2167422-76-4 structure
Product Name:7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
CAS No:2167422-76-4
MF:C8H8FNO4S
MW:233.216824531555
CID:6213607
PubChem ID:165563124
Update Time:2025-09-28

7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
    • EN300-1587317
    • 2167422-76-4
    • Inchi: 1S/C8H8FNO4S/c9-15(11,12)8-4-7-6(3-5(8)10)13-1-2-14-7/h3-4H,1-2,10H2
    • InChI Key: XSOUVCPCFFRBBK-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC2=C(C=1)OCCO2)N)(=O)(=O)F

Computed Properties

  • Exact Mass: 233.01580707g/mol
  • Monoisotopic Mass: 233.01580707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 87Ų

7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1587317-0.05g
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
2167422-76-4
0.05g
$683.0 2023-06-04
Enamine
EN300-1587317-0.1g
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
2167422-76-4
0.1g
$715.0 2023-06-04
Enamine
EN300-1587317-0.25g
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
2167422-76-4
0.25g
$748.0 2023-06-04
Enamine
EN300-1587317-0.5g
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
2167422-76-4
0.5g
$781.0 2023-06-04
Enamine
EN300-1587317-1.0g
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
2167422-76-4
1g
$813.0 2023-06-04
Enamine
EN300-1587317-2.5g
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
2167422-76-4
2.5g
$1594.0 2023-06-04
Enamine
EN300-1587317-5.0g
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
2167422-76-4
5g
$2360.0 2023-06-04
Enamine
EN300-1587317-10.0g
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
2167422-76-4
10g
$3500.0 2023-06-04
Enamine
EN300-1587317-50mg
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
2167422-76-4
50mg
$683.0 2023-09-24
Enamine
EN300-1587317-100mg
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
2167422-76-4
100mg
$715.0 2023-09-24

7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride Related Literature

Additional information on 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride

Introduction to 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride (CAS No. 2167422-76-4)

7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2167422-76-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzodioxine class, a heterocyclic structure characterized by a benzene ring fused with an oxygen-containing heterocycle. The presence of both amino and sulfonyl fluoride functional groups makes it a versatile intermediate in the synthesis of biologically active molecules.

The benzodioxine scaffold is known for its potential pharmacological properties, including antimicrobial, anti-inflammatory, and even neuroprotective effects. These characteristics stem from the ability of benzodioxine derivatives to interact with various biological targets, such as enzymes and receptors. The introduction of a sulfonyl fluoride group at the 6-position enhances the reactivity of the molecule, making it a valuable precursor for further chemical modifications. This reactivity is particularly useful in medicinal chemistry for generating novel compounds with improved pharmacokinetic profiles.

In recent years, there has been growing interest in developing new scaffolds for drug discovery, with 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride emerging as a promising candidate. The compound's structure allows for facile derivatization, enabling chemists to explore a wide range of modifications. For instance, the amino group can be coupled with carboxylic acids or activated esters to form amides, while the sulfonyl fluoride can undergo nucleophilic substitution reactions to introduce diverse substituents. These properties make it an attractive building block for designing small-molecule drugs targeting various diseases.

One of the most compelling aspects of 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By modifying the benzodioxine core with appropriate substituents, researchers can generate compounds that selectively inhibit specific kinases. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting its utility in therapeutic applications.

The sulfonyl fluoride moiety is particularly interesting because it can be converted into other functional groups under specific conditions. For example, treatment with nucleophiles such as amines or alcohols can yield sulfonylamides or sulfonyl esters, respectively. This flexibility allows for the synthesis of a diverse library of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to identify lead compounds derived from 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride, further highlighting its importance in drug discovery.

Another area where this compound shows promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, and novel antibiotics are urgently needed. The structural features of benzodioxine derivatives make them effective against a range of bacterial pathogens. The sulfonyl fluoride group can be exploited to enhance binding affinity to bacterial targets, leading to more potent antimicrobial activity. Researchers are exploring various synthetic strategies to optimize the properties of these derivatives for clinical use.

The synthesis of 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps typically include cyclization reactions to form the benzodioxine core followed by functional group interconversions to introduce the amino and sulfonyl fluoride groups. Advances in synthetic methodologies have made it possible to produce this compound in higher yields and purities, facilitating its use in research and development.

In conclusion,7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride (CAS No. 2167422-76-4) is a versatile intermediate with significant potential in pharmaceutical applications. Its unique structural features enable the synthesis of biologically active molecules targeting various diseases. Ongoing research continues to uncover new ways to utilize this compound in drug discovery and development,underscoring its importance as a valuable tool in medicinal chemistry.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd